Cas no 140888-80-8 (Benzenesulfonamide,N-[4-[hydroxy[(6-nitro-1H-indazol-1-yl)methyl]amino]phenyl]-2-(octyloxy)-5-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Benzenesulfonamide,N-[4-[hydroxy[(6-nitro-1H-indazol-1-yl)methyl]amino]phenyl]-2-(octyloxy)-5-(1,1,3,3-tetramethylbutyl)-
• CAS No: 140888-80-8
• MF: C₃₆H₄₉N₅O₆S
• MW: 679.869168043137
• CID: 1308355
• Update Time: 2024-08-04

Benzenesulfonamide,N-[4-[hydroxy[(6-nitro-1H-indazol-1-yl)methyl]amino]phenyl]-2-(octyloxy)-5-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[4-[hydroxy[(6-nitro-1H-indazol-1-yl)methyl]amino]phenyl]-2-(octyloxy)-5-(1,1,3,3-tetramethylbutyl)-
• Benzenesulfonamide, N-[4-[hydroxy[(6-nitro-1H-indazol-1-yl)methyl]amino]phenyl]-2-(octyloxy)-5-(1,1,3,3-tetramethylbutyl)-

• Inchi： 1S/C36H49N5O6S/c1-7-8-9-10-11-12-21-47-33-20-14-28(36(5,6)25-35(2,3)4)22-34(33)48(45,46)38-29-15-18-30(19-16-29)40(42)26-39-32-23-31(41(43)44)17-13-27(32)24-37-39/h13-20,22-24,38,42H,7-12,21,25-26H2,1-6H3
• InChI Key： JHRUWWZENXUNPV-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N(O)CN3C4=C(C=CC([N+]([O-])=O)=C4)C=N3)C=C2)(=O)=O)=CC(C(C)(C)CC(C)(C)C)=CC=C1OCCCCCCCC

Computed Properties

• Exact Mass: 679.34067

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 797.0±70.0 °C(Predicted)
• PSA: 139.83
• pka: 6.99±0.70(Predicted)